Cas no 1185316-89-5 (5-Bromo-2-(methyl-d3)-pyrimidine)

• Product Name: 5-Bromo-2-(methyl-d3)-pyrimidine
• CAS No: 1185316-89-5
• MF: C₅H₅BrN₂
• MW: 176.029084920883
• CID: 6810928
• PubChem ID: 45785446
• Update Time: 2025-03-28

5-Bromo-2-(methyl-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• F92583
• CS-18574
• 5-Bromo-2-(methyl-d3)-pyrimidine
• 1185316-89-5
• AKOS015945012

• Inchi： 1S/C5H5BrN2/c1-4-7-2-5(6)3-8-4/h2-3H,1H3/i1D3
• InChI Key： NEDJTEXNSTUKHW-FIBGUPNXSA-N
• SMILES： BrC1C=NC(C([2H])([2H])[2H])=NC=1

Computed Properties

• Exact Mass: 174.98244Da
• Monoisotopic Mass: 174.98244Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8Ų